Cas no 480437-87-4 (Hydroperoxide, 1-methyl-4-(1-methylethyl)-2,5-cyclohexadien-1-yl (9CI))

• Product Name: Hydroperoxide, 1-methyl-4-(1-methylethyl)-2,5-cyclohexadien-1-yl (9CI)
• CAS No: 480437-87-4
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.232843399048
• CID: 931700
• PubChem ID: 11446556

Hydroperoxide, 1-methyl-4-(1-methylethyl)-2,5-cyclohexadien-1-yl (9CI) Properties

Names and Identifiers

• Hydroperoxide, 1-methyl-4-(1-methylethyl)-2,5-cyclohexadien-1-yl (9CI)
• 3-hydroperoxy-3-methyl-6-propan-2-ylcyclohexa-1,4-diene
• 480437-87-4
• Hydroperoxide, 1-methyl-4-(1-methylethyl)-2,5-cyclohexadien-1-yl
• DB-287510
• DTXSID90466075

• InChIKey： HXSVQHMXURHRMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16O2/c1-8(2)9-4-6-10(3,12-11)7-5-9/h4-9,11H,1-3H3
• SMILES： CC(C)C1C=CC(C=C1)(C)OO

Computed Properties

• Exact Mass: 168.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.115029749g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides